Cas no 1253641-93-8 (aqabamycin A)

• Product Name: aqabamycin A
• CAS No: 1253641-93-8
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 2051503
• PubChem ID: 46846125
• Update Time: 2025-10-29

aqabamycin A Chemical and Physical Properties

Names and Identifiers

• aqabamycin A
• CHEMBL4292606
• 1253641-93-8
• CHEBI:222234
• 3-(4-hydroxyphenyl)-4-phenylpyrrole-2,5-dione
• DAC64193

• Inchi： 1S/C16H11NO3/c18-12-8-6-11(7-9-12)14-13(15(19)17-16(14)20)10-4-2-1-3-5-10/h1-9,18H,(H,17,19,20)
• InChI Key： MDBSTUIUMPTDKF-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(=CC=2)O)=C(C(N1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.07389321g/mol
• Monoisotopic Mass: 265.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on aqabamycin A

Exploring AQABAMYCIN A (CAS 1253641-93-8): A Promising Natural Product with Therapeutic Potential

AQABAMYCIN A (CAS 1253641-93-8) is a bioactive secondary metabolite derived from marine actinomycetes, garnering significant attention in the fields of antibiotic discovery and cancer research. This compound belongs to the family of ansamycin-type polyketides, which are renowned for their complex structures and diverse biological activities. Researchers are particularly interested in its unique mechanism of action, which targets bacterial resistance and tumor cell proliferation, making it a potential candidate for addressing global health challenges like antimicrobial resistance (AMR) and precision oncology.

The structural elucidation of AQABAMYCIN A reveals a macrocyclic lactam ring, a hallmark of ansamycins, which contributes to its stability and binding affinity to molecular targets. Recent studies highlight its efficacy against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), a pressing concern in modern medicine. Additionally, its ability to modulate HSP90 and kinase signaling pathways has sparked interest in its application as a targeted therapy for cancers such as breast and lung adenocarcinoma.

In the context of drug development trends, AQABAMYCIN A exemplifies the shift toward exploring marine natural products for novel therapeutics. With the rise of AI-driven drug discovery, computational models have been employed to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, accelerating preclinical research. This aligns with the growing demand for sustainable bioprospecting and green chemistry approaches in pharmaceutical innovation.

From a commercial perspective, the synthesis and optimization of AQABAMYCIN A derivatives are being pursued to enhance bioavailability and reduce off-target effects. Patent filings and collaborations between academia and biotech firms underscore its potential as a blockbuster drug candidate. Furthermore, its role in combination therapies with existing antibiotics or immunotherapies is under investigation, addressing key questions like "How to overcome drug resistance?" and "What are the next-generation antibiotics?"—topics frequently searched in scientific and medical communities.

Despite its promise, challenges remain in scaling up production due to the compound's structural complexity. Advances in synthetic biology, such as heterologous expression in microbial hosts, offer solutions to this bottleneck. The scientific community also emphasizes the need for rigorous clinical trials to validate its safety and efficacy, a critical step given the increasing scrutiny of natural product-derived drugs by regulatory agencies like the FDA and EMA.

In summary, AQABAMYCIN A (CAS 1253641-93-8) represents a frontier in bioactive compound research, bridging gaps between microbiology, oncology, and medicinal chemistry. Its multifaceted applications and alignment with global health priorities ensure its relevance in both scientific literature and public discourse, making it a compelling subject for further exploration.